N-(3-chloro-4-fluorophenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-(2-methyl-5-nitroimidazol-1-yl)acetamide
• InChI: InChI=1S/C12H10ClFN4O3/c1-7-15-5-12(18(20)21)17(7)6-11(19)16-8-2-3-10(14)9(13)4-8/h2-5H,6H2,1H3,(H,16,19)
• InChI Key: PZMIBWJFCDVDAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(N1CC(=O)NC2=CC(=C(C=C2)F)Cl)[N+](=O)[O-]
• Molecular Formula: C12H10ClFN4O3
• Molecular Weight: 312.68 g/mol
• Solubility: 0.5 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(3-chloro-4-fluorophenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide is a chemical compound that has been extensively studied in scientific research. It belongs to the class of nitroimidazoles and has shown potential as an antitumor and antimicrobial agent.

Scientific Research Applications

Anticancer Applications

• Synthesis of Thiazole Derivatives for Anticancer Activity : A study by Evren et al. (2019) involved synthesizing derivatives related to N-(3-chloro-4-fluorophenyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide and testing them for anticancer activity. One specific derivative showed high selectivity and significant apoptosis-inducing capabilities in human lung adenocarcinoma cells (Evren, A., Yurttaş, L., Eksellı, B., & Akalın-Çiftçi, G., 2019).

Anti-inflammatory Activity

• Synthesis of Acetamide Derivatives with Anti-inflammatory Properties : In research conducted by Sunder and Maleraju (2013), derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide were synthesized. Some of these derivatives demonstrated significant anti-inflammatory activity (Sunder, K., & Maleraju, J., 2013).

Anticonvulsant Activity

• Omega-(1H-1-imidazolyl)-N-phenylalkanoic Acid Amide Derivatives for Anticonvulsant Use : A study by Aktürk et al. (2002) synthesized and evaluated the anticonvulsant activity of various acetamide derivatives, including those structurally related to the compound . One compound in this series was found to be particularly effective against seizures (Aktürk, Z., Kılıç, F., Erol, K., & Pabuccuoglu, V., 2002).

Photovoltaic and Antioxidant Applications

• Pyrazole-Acetamide Derivatives in Photovoltaic and Antioxidant Studies : Research by Chkirate et al. (2019) involved synthesizing pyrazole-acetamide derivatives and evaluating their potential in photovoltaic applications and antioxidant activity. The study highlights the versatility of such compounds in different scientific fields (Chkirate, K., Fettach, S., Karrouchi, K., Sebbar, N. K., Essassi, E., Mague, J., Radi, S., Faouzi, M., Adarsh, N. N., & Garcia, Y., 2019).

DNA Binding and Anticancer Studies

• Imidazolium-Based Ionic Liquids for DNA Binding and Anticancer Properties : A 2020 study by Rezki et al. synthesized imidazolium ionic liquids with fluorinated phenylacetamide tethers, showing promise in DNA binding and anticancer activities. This underscores the potential biomedical applications of related compounds (Rezki, N., Al-blewi, F., Al-Sodies, S., Alnuzha, A. K., Messali, M., Ali, I., & Aouad, M., 2020).